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Researchers, scientists, and drug development professionals are constantly in search of novel

bioactive compounds with therapeutic potential. Natural products, with their vast structural

diversity, represent a significant reservoir for such discoveries. Eichlerialactone, a natural

compound found in plant species such as Dysoxylum gotadhora and Aglaia lawii, has been

identified; however, a comprehensive review of publicly available scientific literature reveals a

notable absence of specific preliminary biological screening data for this particular molecule.

While the PubChem database confirms the chemical structure and basic properties of

Eichlerialactone[1], dedicated studies detailing its cytotoxic, anti-inflammatory, antimicrobial,

or other biological activities are not presently available. This presents a significant knowledge

gap but also an opportunity for future research to explore the potential pharmacological profile

of this compound.

To provide a relevant context for researchers interested in Eichlerialactone, this guide

summarizes the known biological activities of other compounds isolated from its source

organisms, Dysoxylum gotadhora and Aglaia lawii. This information may offer insights into the

potential, yet uninvestigated, properties of Eichlerialactone and guide future screening efforts.

Biological Activities of Compounds from Aglaia lawii
Aglaia lawii is known to produce a variety of secondary metabolites, including steroids,

sesquiterpenes, and phenolic compounds.[2][3][4] Studies on extracts and isolated compounds

from this plant have demonstrated several biological activities:
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Cytotoxic Activity: Various compounds isolated from Aglaia lawii have been evaluated for

their potential as anticancer agents. For instance, an aglaforbesin derivative demonstrated

potent and selective cytotoxicity against the HCT116 human colorectal cancer cell line.[5]

However, other phenolic compounds isolated from the bark of A. lawii showed only weak or

no cytotoxic activity against HepG2 human liver cancer cells.[3][4]

Anti-inflammatory Activity: The genus Aglaia is a recognized source of compounds with anti-

inflammatory properties.[2]

Antibacterial Activity: Certain steroids isolated from A. lawii have exhibited antibacterial

activities against various bacterial strains.[2]

Biological Activities of Compounds from Dysoxylum
gotadhora
Dysoxylum gotadhora, also known as Dysoxylum binectariferum, is a rich source of diverse

bioactive compounds, including alkaloids, triterpenoids, coumarins, steroids, and flavonoids.[6]

[7] The genus Dysoxylum is well-documented for the broad-spectrum biological activities of its

constituent compounds.[7][8][9]

Cytotoxic Activity: Compounds isolated from the Dysoxylum genus have shown significant

cytotoxic properties against various cancer cell lines.[9]

Anti-inflammatory and Immunomodulatory Effects: Rohitukine, a prominent compound found

in D. gotadhora, has demonstrated both anti-inflammatory and immune-modulatory effects.

[10] The genus is known for producing compounds with anti-inflammatory potential.[7][8]

Antimicrobial and Antiviral Activity: Extracts and isolated compounds from Dysoxylum

species have been reported to possess antimicrobial and antiviral activities.[6][7][8]

Future Directions for Eichlerialactone Research
The absence of biological screening data for Eichlerialactone underscores a clear need for

further investigation. Based on the activities of other compounds from its source organisms, a

logical starting point for a preliminary biological screening of Eichlerialactone would involve a

battery of in vitro assays.
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A proposed workflow for such a screening is outlined below:

Compound Isolation

Preliminary Biological Screening

Further Investigation (if activity is observed)

Isolation of Eichlerialactone
from Dysoxylum gotadhora or Aglaia lawii

Cytotoxicity Assays
(e.g., MTT, XTT on cancer cell lines)

Primary Screening

Anti-inflammatory Assays
(e.g., NO inhibition in macrophages)

Primary Screening

Antimicrobial Assays
(e.g., MIC, MBC against bacteria/fungi)

Primary Screening

Mechanism of Action Studies

Hit Identification

In Vivo Efficacy and Toxicity Studies

Lead Optimization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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